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Compound of Interest

Compound Name: Isomucronulatol 7-O-glucoside

Cat. No.: B15591041 Get Quote

Application Notes and Protocols:
Isomucronulatol 7-O-glucoside
For Researchers, Scientists, and Drug Development Professionals

Introduction
Isomucronulatol 7-O-glucoside is a flavonoid glycoside isolated from the roots of Astragalus

membranaceus.[1] It has garnered significant interest in the scientific community for its

potential therapeutic properties, including anti-inflammatory and anti-osteoarthritic effects.[1][2]

This document provides detailed protocols for the preparation and storage of Isomucronulatol
7-O-glucoside stock solutions to ensure stability and reproducibility in research settings.

Physicochemical Properties
A summary of the key physicochemical properties of Isomucronulatol 7-O-glucoside is

provided in the table below.
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Property Value Source

CAS Number 94367-43-8 [3][4][5][6]

Molecular Formula C₂₃H₂₈O₁₀ [3][4][7]

Molecular Weight 464.46 g/mol [3][4]

Purity ≥98% by HPLC [4]

Appearance White to off-white solid [8]

Stock Solution Preparation
The following protocol outlines the steps for preparing a stock solution of Isomucronulatol 7-
O-glucoside. The choice of solvent and concentration may vary depending on the specific

experimental requirements.

Recommended Solvents
Isomucronulatol 7-O-glucoside is soluble in several organic solvents. Dimethyl sulfoxide

(DMSO) is the most commonly recommended solvent for preparing high-concentration stock

solutions.[8] Other solvents that can be used include ethanol, methanol, and pyridine.[2]

Solvent Reported Solubility Notes

DMSO 100 mg/mL (215.30 mM)

Ultrasonic assistance may be

needed. Use freshly opened,

hygroscopic DMSO for best

results.[8]

Ethanol Soluble [2][9]

Methanol Soluble [2][9][10]

Pyridine Soluble [2][9]

Materials
Isomucronulatol 7-O-glucoside powder
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High-purity dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol provides a method for preparing a 10 mM stock solution in DMSO, a common

starting concentration for cell-based assays.

Acclimatization: Allow the vial of Isomucronulatol 7-O-glucoside powder to equilibrate to

room temperature for at least one hour before opening to prevent condensation.[9]

Weighing: Carefully weigh the desired amount of Isomucronulatol 7-O-glucoside powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 4.645 mg of the compound (Molecular Weight = 464.46 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For the example

above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved.

If precipitation occurs, gentle warming or sonication can be used to aid dissolution.[1]

Aliquotting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile, amber microcentrifuge tubes.[1][8]

Storage and Stability
Proper storage of the stock solution is critical for maintaining the integrity and activity of

Isomucronulatol 7-O-glucoside.
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Storage Temperature Storage Period Recommendations

-20°C 1 month
Protect from light.[1][8]

Suitable for short-term storage.

-80°C 6 months

Protect from light.[1][8]

Recommended for long-term

storage.

Note: Always protect the stock solution from light, as flavonoids can be light-sensitive.[1][8]

Experimental Workflow
The following diagram illustrates a typical workflow for the preparation and use of

Isomucronulatol 7-O-glucoside in a cell-based experiment.
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Stock Solution Preparation

Storage

Experimental Use

Weigh Isomucronulatol 7-O-glucoside

Dissolve in DMSO

Vortex/Sonicate

Aliquot into single-use vials

Store at -20°C or -80°C
(Protect from light)

Thaw aliquot on day of use

Prepare working solution in culture medium

Treat cells

Perform assay

Click to download full resolution via product page

Caption: Workflow for Isomucronulatol 7-O-glucoside stock solution preparation and use.
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Mechanism of Action: Anti-Inflammatory Signaling
Pathway
Isomucronulatol 7-O-glucoside has been shown to exert anti-inflammatory effects by

modulating key signaling pathways. In an IL-1β-stimulated chondrosarcoma cell model, it has

been observed to reduce the expression of several osteoarthritis-related molecules.[2] The

diagram below illustrates a simplified representation of the signaling cascade inhibited by

Isomucronulatol 7-O-glucoside in this context.
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Caption: Inhibition of IL-1β-induced inflammatory signaling by Isomucronulatol 7-O-
glucoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15591041?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

